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Compound of Interest

Compound Name: Indeglitazar

Cat. No.: B1671868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Indeglitazar,
a pan-agonist of Peroxisome Proliferator-Activated Receptors (PPARs), for in vitro cell culture

experiments. Adherence to these guidelines will ensure reproducible and accurate results in

studies investigating the cellular effects of this compound.

Introduction
Indeglitazar (also known as PPM-204) is a potent agonist for all three PPAR subtypes:

PPARα, PPARγ, and PPARδ[1][2]. It is a valuable tool for studying the roles of these nuclear

receptors in various biological processes, including glucose and lipid metabolism, inflammation,

and cell differentiation[3][4][5]. Proper preparation of Indeglitazar is critical for obtaining

reliable data in cell-based assays.
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Property Value Reference

Molecular Formula C₁₉H₁₉NO₆S

Molecular Weight 389.42 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Insoluble in Water

Quantitative Data Summary
The following table summarizes key quantitative data for Indeglitazar from in vitro studies.

Parameter Cell Type Value (EC₅₀) Description Reference

Preadipocyte

Differentiation
Not specified 0.32 µM

Functional insulin

sensitization

capability of the

cells. The

maximal

response was

comparable to

Rosiglitazone.

Experimental Protocols
Materials

Indeglitazar powder (CAS: 835619-41-5)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, DNase/RNase-free microcentrifuge tubes

Sterile, filtered pipette tips

Cell culture medium appropriate for the cell line being used
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of Indeglitazar Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Indeglitazar in DMSO.

Pre-warming: Allow the Indeglitazar powder and DMSO to equilibrate to room temperature

before use.

Weighing: Accurately weigh the desired amount of Indeglitazar powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.894

mg of Indeglitazar.

Dissolution: Add the appropriate volume of DMSO to the microcentrifuge tube containing the

Indeglitazar powder. To aid dissolution, you can gently vortex the tube or use an ultrasonic

bath. Ensure the powder is completely dissolved and the solution is clear. For higher

concentrations, warming the tube at 37°C may be necessary.

Sterilization (Optional): If necessary, the stock solution can be sterilized by passing it through

a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage (up to 1 year)

or at -80°C for extended storage (up to 2 years). For short-term storage (days to weeks), 4°C

can be used.

Preparation of Working Solutions
The final working concentration of Indeglitazar will depend on the specific cell type and

experimental design. Based on the reported EC₅₀ value, a starting concentration range of 0.1

µM to 10 µM is recommended.

Thawing: Thaw a single aliquot of the Indeglitazar stock solution at room temperature.

Dilution: Serially dilute the stock solution in pre-warmed cell culture medium to achieve the

desired final concentrations. It is crucial to ensure that the final concentration of DMSO in the

cell culture medium is kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.
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Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

Indeglitazar) to the cell culture medium as used for the highest concentration of the drug.

Immediate Use: Use the freshly prepared working solutions immediately for treating cells.
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Caption: Indeglitazar acts as an agonist for PPARα, γ, and δ, leading to gene expression

changes.

Experimental Workflow for Indeglitazar Preparation
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Caption: Workflow for preparing Indeglitazar stock and working solutions for cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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